Cas no 591248-67-8 (PYRIMIDINE, 4-CHLORO-5-ETHYL-2-(METHYLSULFONYL)-)

PYRIMIDINE, 4-CHLORO-5-ETHYL-2-(METHYLSULFONYL)- structure
591248-67-8 structure
Product Name:PYRIMIDINE, 4-CHLORO-5-ETHYL-2-(METHYLSULFONYL)-
CAS No:591248-67-8
MF:C7H9ClN2O2S
MW:220.676559209824
CID:3522712
PubChem ID:85860264
Update Time:2025-04-21

PYRIMIDINE, 4-CHLORO-5-ETHYL-2-(METHYLSULFONYL)- Chemical and Physical Properties

Names and Identifiers

    • PYRIMIDINE, 4-CHLORO-5-ETHYL-2-(METHYLSULFONYL)-
    • SCHEMBL16651050
    • DB-426418
    • 4-chloro-5-ethyl-2-(methylsulfonyl)pyrimidine
    • 591248-67-8
    • TQR0598
    • Inchi: 1S/C7H9ClN2O2S/c1-3-5-4-9-7(10-6(5)8)13(2,11)12/h4H,3H2,1-2H3
    • InChI Key: GWXMXQDUSAEXLI-UHFFFAOYSA-N
    • SMILES: C1(S(C)(=O)=O)=NC=C(CC)C(Cl)=N1

Computed Properties

  • Exact Mass: 220.0073264Da
  • Monoisotopic Mass: 220.0073264Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 68.3Ų
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